N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
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Description
N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a useful research compound. Its molecular formula is C23H15N3O3S and its molecular weight is 413.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Evaluation in Anticonvulsant Activities
Researchers have synthesized and evaluated indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide for anticonvulsant activities. A specific compound within this category showed significant anticonvulsant activity, suggesting potential applications in treating convulsions or seizures (Nath et al., 2021).
Anti-Inflammatory Applications
A study synthesized novel compounds containing 1,3-dioxoisoindolin-2-yl acetamido) and evaluated them for anti-inflammatory activity using both in vitro and in vivo models. These compounds demonstrated promising anti-inflammatory effects (Nikalje et al., 2015).
Optoelectronic Properties
The optoelectronic properties of thiazole-based polythiophenes, including thiazole-containing monomers similar in structure to the compound , were investigated. The study explored their potential in conducting polymers and optoelectronic applications (Camurlu & Guven, 2015).
Phosphoinositide 3-Kinase (PI3K)/mammalian Target of Rapamycin (mTOR) Dual Inhibitors
A compound with a similar structure was studied for its inhibitory effects on PI3Kα and mTOR, indicating its potential use in targeting these pathways for therapeutic applications, especially in cancer treatment (Stec et al., 2011).
Antitumor Activity
Various studies have examined the antitumor activity of compounds containing the thiazole moiety. These compounds showed inhibitory effects on different cancer cell lines, highlighting their potential as anticancer agents (Albratty et al., 2017), (Shams et al., 2010).
Versatility in Chemical Synthesis
Research into N-Acyl-3,3-difluoro-2-oxoindoles, derived from reactions involving similar compounds, demonstrates the versatility of these compounds in synthesizing a variety of derivatives, which could have multiple applications in chemical and pharmaceutical fields (Boechat et al., 2008).
properties
IUPAC Name |
2-(1,3-dioxoisoindol-2-yl)-N-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15N3O3S/c27-18(11-26-21(28)14-5-1-2-6-15(14)22(26)29)24-23-25-20-16-7-3-4-12-8-9-13(19(12)16)10-17(20)30-23/h1-7,10H,8-9,11H2,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYNCPAHXJTUANV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC3=C(C4=CC=CC1=C24)N=C(S3)NC(=O)CN5C(=O)C6=CC=CC=C6C5=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.